(2E)-N-(4-cyanophenyl)-3-(4-fluorophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(4-cyanophenyl)-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C16H11FN2O/c17-14-6-1-12(2-7-14)5-10-16(20)19-15-8-3-13(11-18)4-9-15/h1-10H,(H,19,20)/b10-5+
• InChI Key: FZUWZIWJNLVQHA-BJMVGYQFSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=CC=C(C=C2)C#N)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=CC=C(C=C2)C#N)F
• Molecular Formula: C16H11FN2O
• Molecular Weight: 266.27 g/mol

Description

(2E)-N-(4-cyanophenyl)-3-(4-fluorophenyl)prop-2-enamide, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Molecular Structure and Analogs

• Analog compounds of (2E)-N-(4-cyanophenyl)-3-(4-fluorophenyl)prop-2-enamide, related to the immunosuppressive drug leflunomide, have been studied for their molecular structures and potential as EGFR tyrosine kinase inhibitors. These studies provide insights into the compounds' planarity and potential for binding to target proteins (Ghosh, Zheng, & Uckun, 1999).

Electrospray Ionization Mass Spectrometry

• The fragmentation pattern of a related compound, N-(4-aminobutyl)-3-(4-hydroxyphenyl)prop-2-enamide, in electrospray ionization tandem mass spectrometry, highlights the role of neighboring group participation. This research is crucial for understanding the mass spectrometric behavior of similar compounds (Bigler & Hesse, 1995).

Mechanofluorochromic Properties

• Research on 3-aryl-2-cyano acrylamide derivatives, closely related to the target compound, has revealed significant insights into their mechanofluorochromic properties, influenced by their molecular stacking and interactions. This study contributes to the development of advanced materials with responsive optical properties (Song et al., 2015).

Enantioselective Catalysis

• The catalysis of highly enantioselective alkylation reactions of enamides, such as those structurally related to the target compound, has been explored. These findings have implications for the synthesis of asymmetric nitrogen-containing compounds (Guo et al., 2009).

Organic Synthesis and Dye Properties

• A study on the synthesis of 2-cyano 3-(4-dimethylaminophenyl) prop 2-enoic acid dye, derived from related compounds, discusses its structural characterization and electronic properties. Such research is vital for the development of new materials with specific optical and electronic applications (Kotteswaran, Senthil Pandian, & Ramasamy, 2016).